Cas no 89647-62-1 ((1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate)

• Product Name: (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
• CAS No: 89647-62-1
• Molecular Formula: C₃₂H₄₆O₈
• Molecular Weight: 558.702850818634
• CID: 993817
• PubChem ID: 6442968

(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Properties

Names and Identifiers

• (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
• (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl ace
• (3beta,9beta,10alpha,16alpha,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione
• 3-epi-Isocucurbitacin B
• 3beta,16alpha,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
• NSC 359240
• (3β,9β,10α,16α,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione (ACI)
• 3β,16α,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
• 3-epi-Isocucurbitacin
• HY-N6578
• CS-0034274
• 89647-62-1
• FS-7204
• CHEMBL4740337
• AKOS040763064
• SCHEMBL10307350
• D85127
• NSC-359240
• AKOS037515330
• NSC359240
• CUCURBITACIN B, 3 -EPI-ISO-
• [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl] acetate
• [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate

• InChIKey： WTBZNVRBNJWSPF-KWPSBSMYSA-N
• Inchi： 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19,21-22,25-26,35,38-39H,11,14-16H2,1-9H3/b13-12+/t19-,21-,22+,25+,26+,29+,30-,31+,32+/m1/s1
• SMILES： C[C@]12[C@@H]3CC=C4C(C)(C)[C@@H](O)C(=O)C[C@H]4[C@]3(C)C(=O)C[C@@]1([C@H]([C@@H](C2)O)[C@](O)(C)C(=O)/C=C/C(C)(C)OC(=O)C)C

Computed Properties

• Exact Mass: 558.319268
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 558.319268
• Heavy Atom Count: 40
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 138

Experimental Properties

• LogP: 3.49930
• PSA: 138.20000
• Refractive Index: 1.568
• Boiling Point: 702.4±60.0 °C at 760 mmHg
• Melting Point: 100-105 ºC
• Vapor Pressure: 0.0±5.0 mmHg at 25°C
• Flash Point: 219.9±26.4 °C
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),